methyl 1-[(4-oxo-3(4H)-quinazolinyl)acetyl]-4-piperidinecarboxylate

• IUPAC Name: methyl 1-[2-(4-oxoquinazolin-3-yl)acetyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H19N3O4/c1-24-17(23)12-6-8-19(9-7-12)15(21)10-20-11-18-14-5-3-2-4-13(14)16(20)22/h2-5,11-12H,6-10H2,1H3
• InChI Key: PZNYLCFQXAFRPH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)CN2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

Synthesis AnalysisThe synthesis of quinazoline and piperidine derivatives involves various chemical reactions that allow for the introduction of different functional groups, enhancing the compound's potential applications. A study on the synthesis of 1,2-dihydro-1,2,4-triazolo[3,2-b]quinazolin-9(1H)-ones and their derivatives highlights a method involving the reaction of 3-amino-2-anilino-4(3H)-quinazolinone with aromatic aldehydes in the presence of piperidine as a base (El‐Hiti, 1997). This method demonstrates the versatility in synthesizing quinazoline derivatives, which could be analogous to the synthesis of "methyl 1-[(4-oxo-3(4H)-quinazolinyl)acetyl]-4-piperidinecarboxylate."

Molecular Structure Analysis

The molecular structure of quinazoline derivatives plays a crucial role in their chemical behavior and biological activity. Studies involving X-ray diffraction analysis have been used to determine the molecular and crystal structures of related compounds, providing insights into their conformational preferences and stability (Kuleshova & Khrustalev, 2000). Such analyses are essential for understanding the interaction mechanisms of these compounds with biological targets.

Chemical Reactions and Properties

Quinazoline and piperidine derivatives undergo various chemical reactions, including acylation, alkylation, and cyclization, which significantly affect their chemical properties. An unexpected route of acylation of alkyl 2-(4,4-diphenyl-1,2,3,4-tetrahydro-2-quinazolinylidene)acetates has been reported, demonstrating the complexity and reactivity of these compounds (Gromachevskaya et al., 2007). Such reactions are pivotal in modifying the compound's properties for specific applications.

Future Directions

Quinazolinone derivatives, including “methyl 1-[(4-oxo-3(4H)-quinazolinyl)acetyl]-4-piperidinecarboxylate”, hold promise for future research due to their wide range of biological activities. Further studies could focus on exploring their potential applications in various fields, including medicinal chemistry.